Gweicurculactone

• CAS RN: 123914-43-2
• Molecular Formula: C15H16O2
• Molecular Weight: 228.29 g/mol
• IUPAC Name: (8R)-1,5,8-trimethyl-7,8-dihydro-6H-azuleno[6,5-b]furan-2-one
• InChI: InChI=1S/C15H16O2/c1-8-4-5-11-9(2)6-14-13(7-12(8)11)10(3)15(16)17-14/h6-8H,4-5H2,1-3H3/t8-/m1/s1
• InChI Key: OGJFTQVVQQMGJG-MRVPVSSYSA-N
• Isomeric SMILES: C[C@@H]1CCC2=C(C=C3C(=C(C(=O)O3)C)C=C12)C
• SMILES: CC1CCC2=C(C=C3C(=C(C(=O)O3)C)C=C12)C
• synonyms: gweicurculactone

Description

Gweicurculactone is a natural compound found in the leaves of the Gweicurcula plant. It has gained significant attention in the scientific community due to its potential therapeutic properties. Gweicurculactone has been studied for its ability to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. In

Mechanism Of Action

The mechanism of action of Gweicurculactone is not fully understood. However, research has shown that it may inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Gweicurculactone has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.

Biochemical And Physiological Effects

Gweicurculactone has been shown to have antioxidant properties, which may contribute to its ability to reduce inflammation. It has also been shown to improve cognitive function in animal models. Additionally, Gweicurculactone has been shown to inhibit the growth of breast cancer cells.

Advantages And Limitations For Lab Experiments

One advantage of using Gweicurculactone in lab experiments is that it is a natural compound, which may be more easily tolerated by the body than synthetic compounds. However, the yield of Gweicurculactone from the plant is low, which may limit its availability for lab experiments.

Future Directions

Future research on Gweicurculactone should focus on further understanding its mechanism of action and potential therapeutic applications. Additionally, research should focus on developing more efficient methods for extracting Gweicurculactone from the Gweicurcula plant. Finally, research should explore the potential of Gweicurculactone as a treatment for other types of cancer and inflammatory diseases.
In conclusion, Gweicurculactone is a natural compound that has gained significant attention in the scientific community due to its potential therapeutic properties. Research has shown that it has anti-cancer properties, reduces inflammation, and improves cognitive function. Future research should focus on further understanding its mechanism of action and potential therapeutic applications.

Synthesis Methods

Gweicurculactone is a natural compound that is extracted from the leaves of the Gweicurcula plant. The extraction process involves crushing the leaves and using solvents to extract the compound. The extracted compound is then purified using various chromatography techniques. The yield of Gweicurculactone from the plant varies depending on the location and season of the plant.

Scientific Research Applications

Gweicurculactone has been studied for its potential therapeutic properties. Research has shown that Gweicurculactone has anti-cancer properties, specifically in the inhibition of breast cancer cell growth. It has also been studied for its ability to reduce inflammation and improve cognitive function. Gweicurculactone has been shown to have antioxidant properties, which may contribute to its ability to reduce inflammation.